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Compound of Interest

Compound Name: Oct-4-enedioic acid

Cat. No.: B8757065 Get Quote

Executive Hazard Analysis: Beyond the SDS
While standard Safety Data Sheets (SDS) classify Oct-4-enedioic acid primarily as an irritant

(H319, H315), effective risk management requires understanding the chemical mechanism of

injury.[1]

The "Why" Behind the Risk:

Protonic Acidity: As a dicarboxylic acid (pKa ~4.27), this compound readily donates protons

upon contact with moisture. This means that perspiration on skin or the mucous membranes

of the eye/respiratory tract will trigger immediate acid hydrolysis, leading to chemical burns

or severe irritation.[1]

Particle Aerolization: In its solid state, dicarboxylic acids often form fine, electrostatic

crystals. The primary vector of exposure is not direct touch, but the inhalation of airborne

micro-crystals generated during weighing or transfer.[1]

Unsaturation Reactivity: The alkene group at the C4 position introduces susceptibility to

oxidation. While less of an acute safety hazard, degraded peroxides can alter the toxicity

profile.[1]
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This matrix is designed to be self-validating: if the specific condition (Column 1) is met, the

protocol (Column 3) is mandatory.

Operational Phase Hazard Vector
Required PPE
System

Technical Rationale

Solid

Handling(Weighing,

Transfer)

Dust Inhalation&

Ocular Acidification

Respiratory: Fume

Hood (Primary).[1]

N95/P100 mask

(Secondary, if hood

unavailable).Eyes:

Chemical Splash

Goggles (Indirect

Vent).[1]

Safety glasses allow

fine acidic dust to

bypass side-shields.

[1] Moisture in the eye

reacts with the acid to

cause corneal opacity

risks.

Solubilization(Dissolvi

ng in DMSO/MeOH)

Transdermal

Permeation

Hands: Double-

gloving strategy.Inner:

[1] Nitrile (4

mil).Outer:[1] Nitrile

(Extended Cuff).

Oct-4-enedioic acid is

often dissolved in

DMSO or Methanol.[1]

These solvents act as

vehicles, carrying the

acid through single

glove layers and into

the skin.[1]

Synthesis/Reaction(H

eating/Reflux)
Thermal/Vapor

Face: Polycarbonate

Face Shield.Body:

Nomex/Cotton Lab

Coat (Snap closure).

Heating increases

vapor pressure. A face

shield protects against

splash-back of hot,

acidic solution.[1]

Waste Disposal Chemical Burns

Hands: Heavy-duty

Neoprene or thick

Nitrile (0.11mm+).[1]

Waste containers

often contain mixed

solvents. Thin

disposable gloves

degrade rapidly in

mixed organic waste

streams.
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Operational Protocols & Workflows
A. The Weighing Protocol (Static Control)
Context: Dicarboxylic acid powders are prone to static charge, causing "fly-away" powder that

contaminates the balance and user.[1]

Environmental Control: Operate strictly within a certified chemical fume hood.

Static Neutralization: Use an ionizing bar or anti-static gun on the weighing boat before

adding the compound.

Transfer: Use a glass or stainless steel spatula. Avoid plastic spatulas which generate static

charge.

Validation: After weighing, wipe the balance area with a moist tissue (pH 7 water). If the

tissue turns acidic (check with pH paper), your transfer technique requires improvement.[1]

B. Solubilization Logic
Context: Oct-4-enedioic acid is sparingly soluble in water but soluble in polar organic solvents.

[1][2]

Solvent Choice: Typically DMSO (Dimethyl sulfoxide) or Methanol.

Addition Order: Always add the solid to the solvent, never solvent to solid. This prevents

"puffing" of the powder into the air.

Exotherm Check: While mild, solvation can be slightly exothermic. Touch the vial (with gloved

hand) to monitor temperature stability before capping.

C. Visualized Workflow: Hierarchy of Controls
The following diagram illustrates the decision logic for handling this compound, prioritizing

engineering controls over PPE.
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Solid Handling Solution Handling

Start: Handling Oct-4-enedioic Acid

Is the compound Solid or in Solution?

Solid / Powder Dissolved (DMSO/MeOH)

Is Fume Hood Available?

Use Fume Hood
(Sash at safe height)

Yes

STOP WORK
Require N95/P100 + Goggles

No

Neutralize Static Charge

Permeation Risk?

Double Nitrile Gloves
(Change every 30 mins)

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls and PPE based on physical state.

Emergency Response & Disposal
Spill Management Algorithm
Do not simply wipe up white powder with a dry paper towel. This creates dust.

Isolate: Mark the area.
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Neutralize: Cover the spill with a weak base (Sodium Bicarbonate or Calcium Carbonate).

Wait for bubbling to cease (if wet) or mix gently (if dry) then mist with water.

Verify: Use pH paper to ensure the residue is pH 6–8.

Collect: Scoop neutralized slurry into a hazardous waste container labeled "Organic Acid

Waste."

First Aid (Self-Validating Steps)[1]
Eye Contact: Flush for 15 minutes. Validation: Do not stop until you have used a full 15-

minute timer; subjective time perception is unreliable under stress.[1]

Skin Contact: Wash with soap and water.[3][4][5][6] Validation: If skin feels "slimy"

(saponification) or "sticky," continue washing.[1] Acid residues often persist in skin ridges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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